Cas no 1190946-32-7 (tert-butyl (8aS)-7-oxo-octahydropyrrolo[1,2-a]piperazine-2-carboxylate)
tert-butyl (8aS)-7-oxo-octahydropyrrolo[1,2-a]piperazine-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl (S)-7-oxohexahydropyrrolo[1,2-a]pyrazine-2(1H)-carboxylate
- tert-Butyl (8aS)-7-oxo-octahydropyrrolo[1,2-a]piperazine-2-carboxylate
- tert-butyl (8aS)-7-oxo-octahydropyrrolo[1,2-a]piperazine-2-carboxylate
-
- MDL: MFCD30802255
- Inchi: 1S/C12H20N2O3/c1-12(2,3)17-11(16)14-5-4-13-8-10(15)6-9(13)7-14/h9H,4-8H2,1-3H3/t9-/m0/s1
- InChI Key: OGPPYSGAQKXGQH-VIFPVBQESA-N
- SMILES: [C@@]12([H])CC(=O)CN1CCN(C(OC(C)(C)C)=O)C2
tert-butyl (8aS)-7-oxo-octahydropyrrolo[1,2-a]piperazine-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM335207-100mg |
tert-Butyl (8aS)-7-oxo-octahydropyrrolo[1,2-a]piperazine-2-carboxylate |
1190946-32-7 | 95%+ | 100mg |
$751 | 2021-08-18 | |
| Chemenu | CM335207-250mg |
tert-Butyl (8aS)-7-oxo-octahydropyrrolo[1,2-a]piperazine-2-carboxylate |
1190946-32-7 | 95%+ | 250mg |
$1162 | 2021-08-18 | |
| Chemenu | CM335207-1g |
tert-Butyl (8aS)-7-oxo-octahydropyrrolo[1,2-a]piperazine-2-carboxylate |
1190946-32-7 | 95%+ | 1g |
$1788 | 2021-08-18 | |
| Chemenu | CM335207-100mg |
tert-Butyl (8aS)-7-oxo-octahydropyrrolo[1,2-a]piperazine-2-carboxylate |
1190946-32-7 | 95%+ | 100mg |
$512 | 2023-01-03 | |
| Chemenu | CM335207-250mg |
tert-Butyl (8aS)-7-oxo-octahydropyrrolo[1,2-a]piperazine-2-carboxylate |
1190946-32-7 | 95%+ | 250mg |
$853 | 2023-01-03 | |
| Chemenu | CM335207-1g |
tert-Butyl (8aS)-7-oxo-octahydropyrrolo[1,2-a]piperazine-2-carboxylate |
1190946-32-7 | 95%+ | 1g |
$1422 | 2023-01-03 | |
| eNovation Chemicals LLC | Y1006183-100mg |
tert-butyl (8aS)-7-oxo-octahydropyrrolo[1,2-a]piperazine-2-carboxylate |
1190946-32-7 | 97% | 100mg |
$250 | 2024-05-23 | |
| eNovation Chemicals LLC | Y1006183-250MG |
tert-butyl (8aS)-7-oxo-octahydropyrrolo[1,2-a]piperazine-2-carboxylate |
1190946-32-7 | 97% | 250mg |
$385 | 2024-05-23 | |
| eNovation Chemicals LLC | Y1006183-500MG |
tert-butyl (8aS)-7-oxo-octahydropyrrolo[1,2-a]piperazine-2-carboxylate |
1190946-32-7 | 97% | 500mg |
$640 | 2024-05-23 | |
| eNovation Chemicals LLC | Y1006183-1G |
tert-butyl (8aS)-7-oxo-octahydropyrrolo[1,2-a]piperazine-2-carboxylate |
1190946-32-7 | 97% | 1g |
$960 | 2024-05-23 |
tert-butyl (8aS)-7-oxo-octahydropyrrolo[1,2-a]piperazine-2-carboxylate Related Literature
-
1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
Additional information on tert-butyl (8aS)-7-oxo-octahydropyrrolo[1,2-a]piperazine-2-carboxylate
Introduction to Tert-butyl (8aS)-7-oxo-octahydropyrrolo[1,2-a]piperazine-2-carboxylate (CAS No. 1190946-32-7)
Ter-butyl (8aS)-7-oxo-octahydropyrrolo[1,2-a]piperazine-2-carboxylate, identified by its CAS number 1190946-32-7, is a significant compound in the field of pharmaceutical chemistry. This molecule, featuring a complex heterocyclic structure, has garnered attention due to its potential applications in drug development and medicinal research. The compound's unique framework, incorporating a piperazine ring and an octahydropyrrolo moiety, positions it as a valuable candidate for further investigation.
The structural complexity of tert-butyl (8aS)-7-oxo-octahydropyrrolo[1,2-a]piperazine-2-carboxylate makes it an intriguing subject for synthetic chemists and pharmacologists. The presence of the tert-butyl group enhances the molecule's stability and bioavailability, while the stereochemistry at the 8a position (8aS) contributes to its specific interactions with biological targets. These characteristics are crucial in the design of novel therapeutic agents that can selectively modulate biological pathways.
In recent years, there has been a growing interest in heterocyclic compounds for their diverse pharmacological properties. The octahydropyrrolo[1,2-a]piperazine scaffold is particularly noteworthy for its role in developing drugs that target neurological and cardiovascular disorders. Studies have shown that derivatives of this scaffold exhibit promising activities in preclinical models, making them attractive for further exploration.
One of the most compelling aspects of tert-butyl (8aS)-7-oxo-octahydropyrrolo[1,2-a]piperazine-2-carboxylate is its potential as a lead compound for drug discovery. Researchers have been investigating its interactions with various enzymes and receptors, aiming to identify new therapeutic applications. For instance, preliminary studies suggest that this compound may have inhibitory effects on certain kinases and proteases, which are implicated in inflammatory and autoimmune diseases.
The synthesis of tert-butyl (8aS)-7-oxo-octahydropyrrolo[1,2-a]piperazine-2-carboxylate presents both challenges and opportunities for synthetic chemists. The intricate ring system requires precise control over reaction conditions to achieve high yields and enantiomeric purity. Advanced synthetic techniques, such as asymmetric catalysis and transition-metal-mediated reactions, have been employed to construct this complex molecule efficiently.
The pharmacokinetic profile of tert-butyl (8aS)-7-oxo-octahydropyrrolo[1,2-a]piperazine-2-carboxylate is another critical area of investigation. Understanding how the molecule is metabolized and eliminated by the body is essential for optimizing its therapeutic potential. Computational modeling and experimental studies have been used to predict and verify its metabolic pathways, providing insights into its behavior in vivo.
In conclusion, tert-butyl (8aS)-7-oxo-octahydropyrrolo[1,2-a]piperazine-2-carboxylate represents a fascinating compound with significant implications for pharmaceutical research. Its unique structural features and promising biological activities make it a valuable candidate for further development. As research in this area continues to advance, we can expect to see more innovative applications of this compound in the treatment of various diseases.
1190946-32-7 (tert-butyl (8aS)-7-oxo-octahydropyrrolo[1,2-a]piperazine-2-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)